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Compound of Interest

Compound Name: Santamarin

Cat. No.: B1680768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Santamarin is a naturally occurring sesquiterpene lactone belonging to the eudesmanolide

group.[1][2] It has garnered significant interest in the scientific community for its diverse

pharmacological activities, including anti-inflammatory, anti-photoaging, and potential

anticancer properties. This technical guide provides a detailed overview of the chemical

structure of Santamarin, supported by available spectroscopic data, and delves into the

experimental protocols used to elucidate its biological functions and the signaling pathways it

modulates.

Chemical Structure and Properties
Santamarin is characterized by a complex tricyclic structure. Its systematic IUPAC name is

(3aS,5aR,6R,9aS,9bS)-6-hydroxy-5a,9-dimethyl-3-methylidene-4,5,6,7,9a,9b-hexahydro-3aH-

benzo[g][1]benzofuran-2-one.[1]

Table 1: Chemical and Physical Properties of Santamarin
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Property Value Reference

Molecular Formula C₁₅H₂₀O₃ [1][2]

Molecular Weight 248.32 g/mol [1][3]

CAS Number 4290-13-5 [1][2]

Appearance
Not specified in provided

results

Solubility Soluble in DMSO [3]

Synonyms Santamarine, Balchanin [1]

Spectroscopic Data
Detailed spectroscopic data is crucial for the unequivocal identification and structural

elucidation of natural products. While a complete, consolidated dataset for Santamarin was

not available in the searched literature, this section outlines the expected spectroscopic

features based on its chemical structure and data from related compounds.

Table 2: Expected Spectroscopic Data for Santamarin
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Spectroscopic Technique Expected Features

¹H NMR

Signals corresponding to methyl groups,

methylene protons, methine protons, and

olefinic protons. The chemical shifts and

coupling constants would be indicative of the

stereochemistry of the molecule.

¹³C NMR

Approximately 15 distinct carbon signals,

including those for carbonyl carbons (lactone),

olefinic carbons, carbons bearing hydroxyl

groups, and aliphatic carbons.

Infrared (IR) Spectroscopy

Characteristic absorption bands for hydroxyl (-

OH) stretching, carbonyl (C=O) stretching of the

γ-lactone ring, and C=C stretching of the

exocyclic methylene group.

Mass Spectrometry (MS)

A molecular ion peak [M]⁺ corresponding to its

molecular weight, along with characteristic

fragmentation patterns resulting from the loss of

water, carbon monoxide, and other neutral

fragments.

X-ray Crystallography
X-ray crystallography provides the most definitive three-dimensional structural information for

crystalline compounds. A search for a publicly available Crystallographic Information File (CIF)

for Santamarin was conducted; however, no specific file was retrieved. The determination of its

crystal structure would provide precise bond lengths, bond angles, and torsional angles,

confirming its absolute stereochemistry.

Biological Activity and Signaling Pathways
Santamarin exhibits significant biological activities, primarily attributed to its ability to modulate

key cellular signaling pathways involved in inflammation and cellular stress responses.

Anti-inflammatory Activity
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Santamarin has been shown to exert anti-inflammatory effects by inhibiting the activation of

Nuclear Factor-kappa B (NF-κB), a pivotal transcription factor that regulates the expression of

pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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